Cas no 1889645-27-5 (2-1-(methoxymethyl)cyclopentylacetic acid)

• Product Name: 2-1-(methoxymethyl)cyclopentylacetic acid
• CAS No: 1889645-27-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4627154
• PubChem ID: 115013995
• Update Time: 2025-05-26

2-1-(methoxymethyl)cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(methoxymethyl)cyclopentyl]acetic acid
• 2-1-(methoxymethyl)cyclopentylacetic acid

• Inchi： 1S/C9H16O3/c1-12-7-9(6-8(10)11)4-2-3-5-9/h2-7H2,1H3,(H,10,11)
• InChI Key： WBNZBYZFMAJAQS-UHFFFAOYSA-N
• SMILES： C1(COC)(CC(O)=O)CCCC1

Additional information on 2-1-(methoxymethyl)cyclopentylacetic acid

Introduction to 2-1-(methoxymethyl)cyclopentylacetic acid (CAS No. 1889645-27-5)

2-1-(methoxymethyl)cyclopentylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1889645-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentyl backbone substituted with a methoxymethyl acetic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The unique combination of a cyclopentane ring and an ester functional group makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 2-1-(methoxymethyl)cyclopentylacetic acid is particularly noteworthy for its potential in drug design. The cyclopentyl group is known for its favorable pharmacokinetic properties, including reduced metabolic liability and improved oral bioavailability. This feature is often exploited in medicinal chemistry to enhance the solubility and stability of bioactive molecules. Additionally, the methoxymethyl acetic acid moiety introduces a carboxylic ester functionality, which can be further modified to yield various derivatives with distinct pharmacological profiles.

In recent years, there has been growing interest in the development of molecules that target inflammation and pain pathways. 2-1-(methoxymethyl)cyclopentylacetic acid has been investigated as a potential lead compound in this context. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been hypothesized that the cyclopentyl group could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), thereby inhibiting the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Moreover, the ester functionality in 2-1-(methoxymethyl)cyclopentylacetic acid provides a versatile handle for further chemical modifications. For instance, hydrolysis of the ester group can yield the corresponding carboxylic acid, which may exhibit enhanced binding affinity to biological targets. Alternatively, amidation of the carboxylic acid can produce amides with improved metabolic stability. These modifications are crucial for optimizing drug-like properties such as solubility, permeability, and binding affinity.

The synthesis of 2-1-(methoxymethyl)cyclopentylacetic acid represents another area of active research. Given its structural complexity, multiple synthetic routes have been explored to achieve high yields and purity. One common approach involves the ring-opening polymerization of epoxides followed by functional group interconversion. Recent advances in catalytic methods have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation.

Recent publications have highlighted the utility of 2-1-(methoxymethyl)cyclopentylacetic acid in fragment-based drug discovery programs. Fragment-based approaches leverage small molecules with modest affinity to biological targets as starting points for hit identification and optimization. The structural features of this compound make it an attractive candidate for such programs, as they can be readily modified to improve interactions with target proteins or enzymes.

In conclusion, 2-1-(methoxymethyl)cyclopentylacetic acid (CAS No. 1889645-27-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting inflammation, pain, and other diseases. Ongoing studies continue to explore its biological activity and synthetic applications, reinforcing its importance as a building block in medicinal chemistry.